4-[[5-(4-Hydroxy-1-piperidyl)-2-methyl-benzoyl]amino]-3,5-dimethyl-benzoic acid

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 4-[[5-(4-hydroxypiperidin-1-yl)-2-methylbenzoyl]amino]-3,5-dimethylbenzoic acid
• InChI: InChI=1S/C22H26N2O4/c1-13-4-5-17(24-8-6-18(25)7-9-24)12-19(13)21(26)23-20-14(2)10-16(22(27)28)11-15(20)3/h4-5,10-12,18,25H,6-9H2,1-3H3,(H,23,26)(H,27,28)
• InChI Key: CJMGFNDYSXTTRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCC(CC2)O)C(=O)NC3=C(C=C(C=C3C)C(=O)O)C

Description

4-[[5-(4-Hydroxy-1-piperidyl)-2-methyl-benzoyl]amino]-3,5-dimethyl-benzoic acid is a useful research compound. Its molecular formula is C22H26N2O4 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dimethyl-4-[[2-methyl-5-(4-oxo-1-piperidyl)benzoyl]amino]benzoic acid (69.5 mg, 182.68 moles) in methanol (1.83 ml) is added sodium tetrahydroborate (13.82 mg, 365.36 moles) and the resulting mixture is stirred at ambient temperature. After 1 hour, the mixture is quenched with saturated solution of NH4Cl (0.2 ml) and extracted with CHCl3 (3 ml):IPA (1 ml). The combined organic layers are dried over sodium sulfate, filtered, and concentrated under reduced pressure. The resulting solid is triturated with H2O (5 ml), filtered, and washed with H2O (5 ml). The residue is purified by reverse phase chromatography (C18) using 20% acetonitrile in H2O with 0.1% formic acid to afford the title compound as a white powder (0.01 g, 15.7%). Mass spectrum (m/z): 383.2 (M+1).